Cas no 81687-90-3 (Methyl 4-methoxybicyclo[2.2.2]octane-1-carboxylate)

• Product Name: Methyl 4-methoxybicyclo[2.2.2]octane-1-carboxylate
• CAS No: 81687-90-3
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• MDL: MFCD28096696
• CID: 2109498
• PubChem ID: 12765154
• Update Time: 2024-10-27

Methyl 4-methoxybicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxybicyclo[2.2.2]octane-1-carboxylate
• methyl 4-methoxybicyclo(2.2.2)octane-1-carboxylate
• TWHSJYNLZOOXJK-UHFFFAOYSA-N
• SCHEMBL13736665
• P21096
• 81687-90-3
• AS-79039
• SY324259
• methyl4-methoxybicyclo[2.2.2]octane-1-carboxylate
• CS-0092256
• DA-32440
• MFCD28096696
• Methyl 4-methoxybicyclo[2.2.2]octane-1-carboxylate

• MDL： MFCD28096696
• Inchi： 1S/C11H18O3/c1-13-9(12)10-3-6-11(14-2,7-4-10)8-5-10/h3-8H2,1-2H3
• InChI Key： TWHSJYNLZOOXJK-UHFFFAOYSA-N
• SMILES： O(C)C12CCC(C(=O)OC)(CC1)CC2

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters